Cas no 648432-92-2 (1,2-Cyclobutanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-)

• Product Name: 1,2-Cyclobutanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-
• CAS No: 648432-92-2
• MF: C₁₃H₁₃O₄
• MW: 233.239924192429
• CID: 414635
• PubChem ID: 71378393
• Update Time: 2025-04-19

1,2-Cyclobutanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-
• (1R,2S)-2-phenylmethoxycarbonylcyclobutane-1-carboxylate
• 648432-92-2
• (1R,2S)-2-[(Benzyloxy)carbonyl]cyclobutane-1-carboxylatato
• DTXSID00801014

• Inchi： 1S/C13H14O4/c14-12(15)10-6-7-11(10)13(16)17-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,15)/p-1/t10-,11+/m1/s1
• InChI Key： QPQJKZNHXUCVLC-MNOVXSKESA-M
• SMILES： O(CC1C=CC=CC=1)C([C@H]1CC[C@H]1C(=O)[O-])=O

Computed Properties

• Exact Mass: 233.08138389g/mol
• Monoisotopic Mass: 233.08138389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų